Cas no 1429437-85-3 ((3S,5R)-Atorvastatin Methyl Ester)

• Product Name: (3S,5R)-Atorvastatin Methyl Ester
• CAS No: 1429437-85-3
• MF: C₃₄H₃₇FN₂O₅
• MW: 572.666393041611
• CID: 4778697
• Update Time: 2025-05-21

(3S,5R)-Atorvastatin Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Atorvastatin (3S,5R)-Isomer Methyl Ester
• (3S,5R)-7-[3-(Phenylcarbamoyl)-5-(4-fluorophenyl)-2-isopropyl-4-phenyl-1H-pyrrol-1-yl]-3,5-dihydroxyheptanoic acid methyl ester
• (3S,5R)-Atorvastatin Acid Methyl Ester
• 1H-Pyrrole-1-heptanoic acid, 2-(4-fluorophenyl)-β,δ-dihydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-, methyl ester, (βR)-
• (3S,5R)-Atorvastatin Methyl Ester

• Inchi： 1S/C34H37FN2O5/c1-22(2)32-31(34(41)36-26-12-8-5-9-13-26)30(23-10-6-4-7-11-23)33(24-14-16-25(35)17-15-24)37(32)19-18-27(38)20-28(39)21-29(40)42-3/h4-17,22,27-28,38-39H,18-21H2,1-3H3,(H,36,41)/t27?,28-/m1/s1
• InChI Key： IRKGCTGBOBRSMG-PLYLYKGUSA-N
• SMILES： C(C1=C(N(CCC(O)C[C@@H](O)CC(=O)OC)C(C2C=CC(F)=CC=2)=C1C1C=CC=CC=1)C(C)C)(=O)NC1C=CC=CC=1

Additional information on (3S,5R)-Atorvastatin Methyl Ester

(3S,5R)-Atorvastatin Methyl Ester: A Comprehensive Overview

The compound with CAS No. 1429437-85-3, known as (3S,5R)-Atorvastatin Methyl Ester, is a significant molecule in the field of pharmaceutical chemistry. This compound is a methyl ester derivative of atorvastatin, a well-known statin used for the treatment of hypercholesterolemia and other lipid disorders. The stereochemistry of the molecule, specifically the (3S,5R) configuration, plays a crucial role in its pharmacological activity and selectivity.

Atorvastatin itself is a HMG-CoA reductase inhibitor, which is a key enzyme in the biosynthesis of cholesterol. The methyl ester derivative has been studied for its potential advantages in terms of bioavailability and stability. Recent studies have shown that the methyl ester form may exhibit enhanced solubility and absorption profiles compared to the free acid form of atorvastatin. This makes it an attractive candidate for formulation development in drug delivery systems.

The synthesis of (3S,5R)-Atorvastatin Methyl Ester involves a multi-step process that includes the formation of the methyl ester from the corresponding carboxylic acid. The stereochemistry is preserved during this process, ensuring that the desired enantiomeric form is maintained. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, with particular attention to stereochemical integrity.

In terms of pharmacokinetics, studies have demonstrated that (3S,5R)-Atorvastatin Methyl Ester exhibits favorable absorption characteristics. The methyl ester group may enhance the lipophilicity of the molecule, which could improve its ability to cross biological membranes. However, further research is needed to fully understand its bioavailability and metabolic pathways in vivo.

The therapeutic potential of this compound extends beyond its role as a cholesterol-lowering agent. Emerging research suggests that statins like atorvastatin may have anti-inflammatory and anti-atherosclerotic properties. The methyl ester derivative could potentially be utilized in targeted therapies for cardiovascular diseases, where inflammation plays a significant role.

From a structural standpoint, (3S,5R)-Atorvastatin Methyl Ester contains several key functional groups that contribute to its biological activity. The hydroxyl groups at positions 3 and 5 are critical for hydrogen bonding interactions with HMG-CoA reductase. The methyl ester group at position 8 enhances the molecule's lipophilicity without compromising its ability to inhibit the target enzyme.

Recent advancements in computational chemistry have allowed researchers to model the binding interactions between (3S,5R)-Atorvastatin Methyl Ester and HMG-CoA reductase with high precision. These studies have provided insights into the molecular determinants of potency and selectivity, paving the way for rational drug design efforts aimed at improving therapeutic efficacy.

In conclusion, (3S,5R)-Atorvastatin Methyl Ester represents an important area of research in medicinal chemistry due to its potential as an improved version of atorvastatin. Its unique stereochemistry and functional group composition make it a promising candidate for further development in both preclinical and clinical settings.